Cas no 36566-80-0 (3-Hexyne, 2-methyl-)

• Product Name: 3-Hexyne, 2-methyl-
• CAS No: 36566-80-0
• MF: C₇H₁₂
• MW: 96.1701822280884
• CID: 296346
• PubChem ID: 520802
• Update Time: 2025-04-19

3-Hexyne, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Hexyne, 2-methyl-
• 2-METHYL-3-HEXYNE
• 2-methylhex-3-yne
• 36566-80-0
• DTXSID30871381
• 2-Methyl-3-hexyne #
• FT-0691774
• POBOUPFSQKXZFZ-UHFFFAOYSA-N
• Ethylisopropyl-acetylen
• AKOS006274575

• Inchi： 1S/C7H12/c1-4-5-6-7(2)3/h7H,4H2,1-3H3
• InChI Key： POBOUPFSQKXZFZ-UHFFFAOYSA-N
• SMILES： C(C#CCC)(C)C

Computed Properties

• Exact Mass: 96.09396
• Monoisotopic Mass: 96.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.7204
• Melting Point: -116.6°C
• Boiling Point: 95.2°C
• Refractive Index: 1.4094
• PSA: 0